Cas no 865659-94-5 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-methylprop-1-en-1-yl)urea)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-methylprop-1-en-1-yl)urea
• CAS No: 865659-94-5
• MDL: MFCD04125278
• CID: 4662142
• Update Time: 2025-06-15

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-methylprop-1-en-1-yl)urea Chemical and Physical Properties

Names and Identifiers

• N-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-N'-(2-METHYL-1-PROPENYL)UREA
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-methylprop-1-en-1-yl)urea
• Urea, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(2-methyl-1-propen-1-yl)-

• MDL： MFCD04125278

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-methylprop-1-en-1-yl)urea

Research Briefing on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-methylprop-1-en-1-yl)urea (CAS: 865659-94-5)

The compound 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-methylprop-1-en-1-yl)urea (CAS: 865659-94-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This urea derivative, characterized by its unique benzodioxin and isopropenyl substituents, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its pharmacological properties, synthetic pathways, and potential clinical applications, making it a compound of high interest for drug discovery and development.

One of the key areas of research for this compound has been its role as a modulator of kinase activity. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Preliminary in vitro studies have demonstrated that 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-methylprop-1-en-1-yl)urea exhibits selective inhibition against specific kinase targets, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

In addition to its kinase inhibitory activity, recent investigations have highlighted the compound's ability to interact with other biological targets. For instance, molecular docking studies have revealed its binding affinity towards certain G-protein coupled receptors (GPCRs), which are pivotal in various physiological processes. This dual-targeting capability underscores the compound's versatility and opens new avenues for polypharmacological approaches in drug design. Researchers are particularly interested in its potential application in multifactorial diseases where targeting multiple pathways could yield superior therapeutic outcomes.

The synthetic accessibility of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-methylprop-1-en-1-yl)urea has also been a focal point of recent studies. Several optimized synthetic routes have been reported, emphasizing green chemistry principles to improve yield and reduce environmental impact. These advancements are crucial for scaling up production and facilitating further preclinical and clinical evaluations. Moreover, structural-activity relationship (SAR) studies have been conducted to identify key pharmacophores, enabling the design of more potent and selective analogs.

Despite these promising developments, challenges remain in the translational research of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Recent in vivo experiments in rodent models have provided preliminary data on its safety profile, but further investigations are warranted to ensure its suitability for human trials. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's progression into clinical development.

In conclusion, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-methylprop-1-en-1-yl)urea represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted biological activities, coupled with advancements in synthetic methodologies, position it as a valuable tool for therapeutic innovation. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its potential in combination therapies. As the scientific community continues to unravel its full potential, this compound may soon emerge as a cornerstone in the treatment of complex diseases.